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The pyrazolo[1,5-a]pyrimidine (PP) core is a fused, planar N-heterocyclic system that has

garnered significant attention in medicinal chemistry, materials science, and agrochemistry.[1]

[2] Its rigid structure and versatile synthetic accessibility make it a "privileged scaffold," a

molecular framework that can bind to multiple biological targets.[1] This has led to its

incorporation into numerous commercially successful drugs, including the anxiolytic ocinaplon,

the hypnotic agents zaleplon and indiplon, and several potent kinase inhibitors used in

oncology such as repotrectinib and larotrectinib.[1][3][4]

The 2-methyl substituted variant is a common starting point for developing new chemical

entities. The ability to selectively functionalize its periphery—at the pyrazole ring (C3) or the

pyrimidine ring (C5, C6, C7)—is critical for modulating the pharmacological properties,

including potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion)

profiles of candidate molecules.[4][5]

This guide provides a comprehensive overview of the key strategies for the functionalization of

the 2-methylpyrazolo[1,5-a]pyrimidine core, grounded in established synthetic protocols and

mechanistic insights. We will explore the synthesis of the core itself, followed by an in-depth
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analysis of electrophilic substitution, nucleophilic aromatic substitution, and modern cross-

coupling and C-H activation methodologies.

Core Structure and Key Functionalization Sites
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Caption: Key reactive sites on the 2-methylpyrazolo[1,5-a]pyrimidine core.

Synthesis of the Core Scaffold
The foundational step before any functionalization is the efficient construction of the 2-

methylpyrazolo[1,5-a]pyrimidine core. A robust and widely adopted method begins with the

condensation of 5-amino-3-methylpyrazole with a 1,3-bielectrophilic compound, typically diethyl

malonate.[6][7] This is followed by chlorination to install leaving groups at the 5 and 7 positions,

creating a versatile intermediate for further modification.[6]
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Caption: General synthesis of the key dichlorinated intermediate.
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Experimental Protocol: Synthesis of 5,7-Dichloro-2-
methylpyrazolo[1,5-a]pyrimidine
This two-step protocol provides the key dichlorinated intermediate.

Step 1: 2-Methylpyrazolo[1,5-a]pyrimidine-5,7-diol[6]

Materials: 5-Amino-3-methylpyrazole, diethyl malonate, sodium ethoxide (EtONa), ethanol.

Procedure:

Dissolve 5-amino-3-methylpyrazole in ethanol.

Add diethyl malonate and a solution of sodium ethoxide in ethanol.

Reflux the mixture for 24 hours.

Cool the reaction mixture, and acidify to precipitate the product.

Filter, wash with water, and dry to obtain the diol product (Typical yield: ~89%).[6]

Step 2: 5,7-Dichloro-2-methylpyrazolo[1,5-a]pyrimidine[6]

Materials: 2-Methylpyrazolo[1,5-a]pyrimidine-5,7-diol, phosphorus oxychloride (POCl₃).

Procedure:

Carefully add the diol to an excess of phosphorus oxychloride.

Reflux the mixture for 24 hours.

Cool the reaction and pour it cautiously onto crushed ice.

Neutralize with a suitable base (e.g., sodium bicarbonate) and extract with an organic

solvent (e.g., dichloromethane).

Dry the organic layer, concentrate under reduced pressure, and purify by chromatography

to yield the dichloro-derivative (Typical yield: ~61%).[6]
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Direct C-H Functionalization at the C3 Position
The C3 position on the pyrazole ring is electron-rich and thus susceptible to electrophilic attack.

Recent advances have focused on direct C-H functionalization, which avoids the need for pre-

functionalized substrates, enhancing atom economy.[3][8]

Halogenation
Direct halogenation at C3 is a pivotal transformation, as the resulting 3-halo derivatives are key

building blocks for cross-coupling reactions.[9]

Causality: Traditional methods often employed N-halosuccinimides (NXS), but these can

sometimes lead to di-halogenated byproducts.[9][10] Modern methods utilize potassium

halide salts (KX) as the halogen source in the presence of an oxidant, offering excellent

regioselectivity for the C3 position.[9][11] The use of a hypervalent iodine(III) reagent like

Phenyliodine diacetate (PIDA) or an oxidant like potassium persulfate (K₂S₂O₈) facilitates the

in situ generation of an electrophilic halogen species.[3][9][11] These reactions are often

performed in environmentally benign solvents like water.[9][11]

Reaction
Halogen
Source

Oxidant/Re
agent

Solvent
Typical
Yield

Reference

Iodination KI PIDA Water 83-95% [11]

Bromination KBr PIDA Water 85-92% [11]

Chlorination KCl PIDA Methanol 68-86% [11]

Iodination NaI K₂S₂O₈ DMSO Good [3]

Experimental Protocol: Regioselective C3-Iodination[11]
Materials: 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidine, potassium iodide (KI), PIDA, water.

Procedure:

In a screw-capped test tube, combine the pyrazolo[1,5-a]pyrimidine substrate (1.0 equiv.),

KI (1.5 equiv.), and PIDA (1.0 equiv.).
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Add water as the solvent.

Stir the reaction mixture at room temperature for 3 hours.

Monitor the reaction by TLC. Upon completion, dilute with brine and extract with ethyl

acetate.

Combine the organic layers, dry over Na₂SO₄, and concentrate.

Purify the crude product by column chromatography to yield the 3-iodo derivative.

Nitration
Nitration introduces a nitro group, a versatile functional handle that can be reduced to an amine

or used as an electron-withdrawing group. The reaction typically proceeds at the C3 position

using standard nitrating agents.[3]

Causality: The choice of nitrating agent and conditions is crucial to control selectivity and

prevent over-nitration or degradation of the starting material. A common method involves

using a mixture of nitric acid and sulfuric acid at low temperatures. The sulfuric acid acts as a

catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which

then attacks the electron-rich C3 position.

Functionalization via Substitution and Cross-
Coupling
The dichlorinated intermediate synthesized in Section 1 is a cornerstone for introducing a wide

array of functional groups through nucleophilic aromatic substitution (SNAr) and palladium-

catalyzed cross-coupling reactions.

Selective Nucleophilic Aromatic Substitution (SNAr)
The chlorine atoms at the C5 and C7 positions exhibit different reactivities, allowing for

selective functionalization.

Causality: The C7 position is significantly more reactive towards nucleophilic attack than the

C5 position.[6] This pronounced selectivity is attributed to the electronic influence of the
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adjacent pyrazole ring and the bridgehead nitrogen. This allows for the sequential

introduction of different nucleophiles. For instance, reacting the 5,7-dichloro intermediate

with one equivalent of a nucleophile like morpholine at room temperature results in exclusive

substitution at C7.[6] The remaining chlorine at C5 can then be targeted under more forcing

conditions or via a different reaction class, such as cross-coupling.[1][6]

5,7-Dichloro-2-methyl
pyrazolo[1,5-a]pyrimidine

5-Chloro-7-(nucleophile)-2-methyl
pyrazolo[1,5-a]pyrimidine

Nucleophile 1 (e.g., Morpholine)
K₂CO₃, Acetone, RT

Suzuki or Buchwald-Hartwig
Cross-Coupling at C5

Further Functionalization

Click to download full resolution via product page

Caption: Selective SNAr at C7 followed by C5 modification.

Palladium-Catalyzed Cross-Coupling Reactions
Cross-coupling reactions are indispensable for forming carbon-carbon and carbon-heteroatom

bonds, enabling the introduction of aryl, heteroaryl, and amino groups that are prevalent in drug

molecules.[5]

Suzuki-Miyaura Coupling: This reaction is widely used to couple aryl or heteroaryl boronic

acids/esters to the pyrazolo[1,5-a]pyrimidine core, typically at a halogenated position (C3,

C5, or C7).[6]

Causality: The choice of palladium catalyst and ligand is critical for achieving high yields

and preventing side reactions like dehalogenation.[12] For example, using a bulky,
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electron-rich phosphine ligand like XPhos with a G2 precatalyst can be effective for

coupling at the C3 position, minimizing undesired debromination.[12] The reaction requires

a base (e.g., Na₂CO₃, Cs₂CO₃) to activate the boronic acid for transmetalation to the

palladium center.[6]

Buchwald-Hartwig Amination: This reaction is used to form C-N bonds, coupling amines with

the halogenated core.

Causality: Similar to Suzuki coupling, the reaction relies on a palladium catalyst and a

specialized ligand (e.g., Xantphos) to facilitate the oxidative addition, amine coordination,

and reductive elimination steps. A base (e.g., Cs₂CO₃) is required to deprotonate the

amine, making it a more effective nucleophile in the catalytic cycle.[6][7]

Experimental Protocol: Suzuki Coupling on a C5-Chloro
Intermediate[6]

Materials: 4-{5-Chloro-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}morpholine, desired boronic

acid or pinacol ester, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], 2M aqueous

Na₂CO₃, 1,2-dimethoxyethane (DME).

Procedure:

To a reaction vessel, add the C5-chloro substrate (1.0 equiv.), the boronic acid/ester (1.2-

1.5 equiv.), and Pd(PPh₃)₄ (0.05-0.1 equiv.).

Purge the vessel with an inert gas (e.g., argon or nitrogen).

Add DME and the aqueous Na₂CO₃ solution.

Heat the mixture to reflux and stir overnight.

Monitor the reaction by TLC. After completion, cool the mixture, dilute with water, and

extract with an organic solvent.

Dry the organic phase, concentrate, and purify by column chromatography.

Other Functionalization Methods
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Beyond the primary routes, other valuable transformations have been developed.

Carboxylation: The C6 position can be functionalized to introduce a carboxylic acid group.

This is typically achieved by first introducing a formyl group (C6-carbaldehyde) followed by

oxidation using reagents like sodium chlorite and hydrogen peroxide.[13]

C-H Activation/Coupling: Palladium-catalyzed C-H activation can be used to directly couple

aryl groups at positions like C3 and C7, offering an alternative to traditional cross-coupling of

halogenated precursors.[1][14]

Conclusion and Outlook
The 2-methylpyrazolo[1,5-a]pyrimidine scaffold is a highly tractable core for chemical

modification. A deep understanding of its reactivity allows for the strategic and often

regioselective introduction of diverse functional groups. Classic methods based on the versatile

5,7-dichloro intermediate remain workhorses in the field, providing reliable access to C5 and

C7 substituted analogues via SNAr and cross-coupling. Simultaneously, modern C-H

functionalization techniques, particularly at the C3 position, offer more efficient and

environmentally friendly routes to novel derivatives. The continued development of selective

and robust synthetic methodologies will further empower medicinal chemists to explore the

chemical space around this privileged core, paving the way for the discovery of next-generation

therapeutics.

References
Glowacka, I., et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine

Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. PMC.

Available at: [Link]

Sikdar, A., et al. (2024). Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines

facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. PMC. Available

at: [Link]

Khan, I., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as

protein kinase inhibitors in cancer treatment. PMC. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.chemicalbook.com/synthesis/739364-95-5.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125733/
https://encyclopedia.pub/entry/12042
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8952402/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10865961/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10940552/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glowacka, I., et al. (2022). Synthesis of 2-methylpyrazolo[1,5-a]pyrimidine derivatives.

ResearchGate. Available at: [Link]

Ben-Mbarek, Y., et al. (2022). Efficient microwave-assisted Suzuki–Miyaura cross-coupling

reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one. ResearchGate. Available at: [Link]

Ben-Mbarek, Y., et al. (2022). Efficient microwave-assisted Suzuki–Miyaura cross-coupling

reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing. Available at: [Link]

Sikdar, A., et al. (2023). K2S2O8-Promoted Consecutive Tandem Cyclization/Oxidative

Halogenation: Access to 3-Halo-Pyrazolo[1,5-a]pyrimidines. ACS Omega. Available at: [Link]

Ghorai, S., et al. (2016). Palladium-Catalyzed Intramolecular Cross-Dehydrogenative

Coupling: Synthesis of Fused Imidazo[1,2-a]pyrimidines and Pyrazolo[1,5-a]pyrimidines.

PMC. Available at: [Link]

Sikdar, A., & Patel, B. K. (2025). Recent Advances in the Synthesis of Functionalized

Pyrazolo[1,5-a]pyrimidines via C–H Functionalization. Thieme. Available at: [Link]

Sikdar, A., et al. (2024). Regioselective C(sp2)-H Halogenation of Pyrazolo[1,5-a]pyrimidines

Facilitated by Hypervalent I. Semantic Scholar. Available at: [Link]

Al-Etaibi, A. M., et al. (2012). Synthesis of Some Novel Pyrazolo[1,5-a]pyrimidine Derivatives

and Their Application as Disperse Dyes. PMC. Available at: [Link]

Quiroga, J., & Portilla, J. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches

in Synthetic Transformations and Uses As an Antitumor Scaffold. PMC. Available at: [Link]

Trejos, A., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive

theoretical-experimental study. RSC Publishing. Available at: [Link]

Wang, L., et al. (2022). Halogenation of Pyrazolo[1,5-a]Pyrimidines with NXS.

ResearchGate. Available at: [Link]

El-Dean, A. M. K., et al. (2015). The synthesis of new pyrazolo[1,5-a]pyrimidine derivatives.

ResearchGate. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.researchgate.net/figure/Synthesis-of-2-methylpyrazolo-1-5-a-pyrimidine-derivatives-Reagents-and-conditions-i_fig2_359336186
https://www.researchgate.net/publication/360706213_Efficient_microwave-assisted_Suzuki-Miyaura_cross-coupling_reaction_of_3-bromo_pyrazolo15-apyrimidin-54H-one_towards_a_new_access_to_35-diarylated_7-trifluoromethylpyrazolo15-apyrimidine_derivatives
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra02298e
https://pubs.acs.org/doi/10.1021/acsomega.3c02693
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5026027/
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/a-2236-8162
https://www.semanticscholar.org/paper/Regioselective-C(sp2)-H-Halogenation-of-by-Iodine(iii)-Sikdar-Patel/0795328892f3e82d8c361922880c98f8047970d4
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6268222/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8305886/
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07716j
https://www.researchgate.net/publication/362547137_Halogenation_of_Pyrazolo15-aPyrimidines_with_NXS
https://www.researchgate.net/publication/278403332_The_synthesis_of_new_pyrazolo15-apyrimidine_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zhang, Y., et al. (2023). Application and SARs of Pyrazolo[1,5-a]pyrimidine as Antitumor

Agents Scaffold. R Discovery. Available at: [Link]

Sikdar, A., & Patel, B. K. (2025). Recent Advances in the Synthesis of Functionalized
Pyrazolo[1,5-a]pyrimidines via C-H Functionalization. CoLab.

Kumar, D., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for

Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights.

MDPI. Available at: [Link]

Chen, Q., et al. (2018). The selective metalation of the pyrazolo[1,5‐a]pyrimidine 1 b at

position 7 using TMP2Zn ⋅ 2 MgCl2 ⋅ 2 LiCl (15). ResearchGate. Available at: [Link]

Abdel-Moneim, D., et al. (2024). Insights into the medicinal chemistry of heterocycles

integrated with a pyrazolo[1,5-a]pyrimidine scaffold. ResearchGate. Available at: [Link]

Quiroga, J., & Portilla, J. (2021). Functional Pyrazolo[1,5-a]pyrimidines. Encyclopedia.pub.

Available at: [Link]

El-Enany, M. M., et al. (2011). Synthesis and antitumor activity of novel pyrazolo[1,5-

a]pyrimidine derivatives. European Journal of Chemistry. Available at: [Link]

Belaada, A., et al. (2018). Modeling of the Nitration of 2-Methylpyrimidine-4,6-dione (MPD).

ResearchGate. Available at: [Link]

Barry, W. J., et al. (1969). Nitration of 3-methyl-1,5-diphenylpyrazole and related compounds.

RSC Publishing. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations
and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.rdiscovery.io/publication/application-and-sars-of-pyrazolo-1-5-a-pyrimidine-as-antitumor-agents-scaffold/10.2174/1568026623666230501115313/
https://www.mdpi.com/1420-3049/29/15/3455
https://www.researchgate.net/figure/The-selective-metalation-of-the-pyrazolo15-apyrimidine-1-b-at-position-7-using-TMP2Zn_fig10_324483784
https://www.researchgate.net/publication/378413693_Insights_into_the_medicinal_chemistry_of_heterocycles_integrated_with_a_pyrazolo15-apyrimidine_scaffold
https://encyclopedia.pub/entry/16544
https://www.eurjchem.com/index.php/eurjchem/article/view/178
https://www.researchgate.net/publication/327993414_Modeling_of_the_Nitration_of_2-Methylpyrimidine-46-dione_MPD
https://pubs.rsc.org/en/content/articlelanding/1969/j3/j39690001328
https://www.benchchem.com/product/b2945305?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Pyrazolo[1,5- a ]pyrimidines-based fluorophores: a comprehensive theoretical-
experimental study - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07716J
[pubs.rsc.org]

3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

4. mdpi.com [mdpi.com]

5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase
inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

6. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel
Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Palladium-Catalyzed Intramolecular Cross-Dehydrogenative Coupling: Synthesis of Fused
Imidazo[1,2-a]pyrimidines and Pyrazolo[1,5-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by
hypervalent iodine(iii) under aqueous and ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. 2-Methylpyrazolo[1,5-a]pyriMidine-6-carboxylic acid synthesis - chemicalbook
[chemicalbook.com]

14. Functional Pyrazolo[1,5-a]pyrimidines | Encyclopedia MDPI [encyclopedia.pub]

To cite this document: BenchChem. [Introduction: The Privileged Scaffold of 2-
Methylpyrazolo[1,5-a]pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2945305/docs#introduction-the-privileged-scaffold-of-
2-methylpyrazolo-1-5-a-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07716j
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07716j
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07716j
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2526-0771
https://www.mdpi.com/1420-3049/29/15/3560
https://pmc.ncbi.nlm.nih.gov/articles/PMC11795850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11795850/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9412374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9412374/
https://www.researchgate.net/figure/Synthesis-of-2-methylpyrazolo1-5-apyrimidine-derivatives-Reagents-and-conditions-i_fig4_362387769
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641030/
https://pubs.acs.org/doi/10.1021/acsomega.3c02270
https://www.researchgate.net/publication/365351922_Halogenation_of_Pyrazolo15-aPyrimidines_with_NXS
https://pmc.ncbi.nlm.nih.gov/articles/PMC11036372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11036372/
https://www.researchgate.net/publication/348216692_Efficient_microwave-assisted_Suzuki-Miyaura_cross-coupling_reaction_of_3-bromo_pyrazolo15-_a_pyrimidin-54_H_-one_towards_a_new_access_to_35-diarylated_7-trifluoromethylpyrazolo15-_a_pyrimidine_derivat
https://www.chemicalbook.com/synthesis/739364-95-5.htm
https://www.chemicalbook.com/synthesis/739364-95-5.htm
https://encyclopedia.pub/entry/12042
https://www.benchchem.com/product/b2945305/docs#introduction-the-privileged-scaffold-of-2-methylpyrazolo-1-5-a-pyrimidine
https://www.benchchem.com/product/b2945305/docs#introduction-the-privileged-scaffold-of-2-methylpyrazolo-1-5-a-pyrimidine
https://www.benchchem.com/product/b2945305/docs#introduction-the-privileged-scaffold-of-2-methylpyrazolo-1-5-a-pyrimidine
https://www.benchchem.com/product/b2945305/docs#introduction-the-privileged-scaffold-of-2-methylpyrazolo-1-5-a-pyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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